Cas no 146135-21-9 (1-(3-Fluorophenyl)-2,5-dimethylpyrrole)

1-(3-Fluorophenyl)-2,5-dimethylpyrrole is a fluorinated pyrrole derivative characterized by its unique structural features, including a fluorine-substituted phenyl ring and methyl groups at the 2- and 5-positions of the pyrrole core. This compound is of interest in synthetic and medicinal chemistry due to its potential as a building block for more complex heterocyclic systems. The fluorine substituent enhances electron-withdrawing properties, influencing reactivity and binding interactions, while the methyl groups contribute to steric and electronic modulation. Its well-defined structure makes it suitable for applications in pharmaceutical research, material science, and as an intermediate in organic synthesis. The compound is typically handled under standard laboratory conditions with appropriate safety precautions.

1-(3-Fluorophenyl)-2,5-dimethylpyrrole structure

146135-21-9 structure

Product Name:1-(3-Fluorophenyl)-2,5-dimethylpyrrole

CAS No:146135-21-9

MF:C₁₂H₁₂FN

MW:189.228786468506

CID:98231

PubChem ID:4763639

Update Time:2025-05-28

1-(3-Fluorophenyl)-2,5-dimethylpyrrole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole,1-(3-fluorophenyl)-2,5-dimethyl-
- 1-(3-fluorophenyl)-2,5-dimethylpyrrole
- N-(m-Fluorophenyl)-2,5-dimethylpyrrole
- AKOS000285571
- 146135-21-9
- N-(metafluorophenyl)-2,5-dimethylpyrrole
- WFA13521
- MFCD07429171
- SB62356
- BS-21418
- A927873
- SCHEMBL16720842
- 1-(3-FLUOROPHENYL)-2,5-DIMETHYL-1H-PYRROLE
- 1H-Pyrrole, 1-(3-fluorophenyl)-2,5-dimethyl-
- DTXSID30406334
- G70039
- 1-(3-Fluorophenyl)-2,5-dimethylpyrrole
- MDL： MFCD07429171
- Inchi： 1S/C12H12FN/c1-9-6-7-10(2)14(9)12-5-3-4-11(13)8-12/h3-8H,1-2H3
- InChI Key： WSZMMKRHLWEHTD-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)N1C(C)=CC=C1C

Computed Properties

Exact Mass: 189.09500
Monoisotopic Mass: 189.095377549g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 4.9Å²

Experimental Properties

Density: 1.04
Boiling Point: 272.1 °C at 760 mmHg
Flash Point: 118.3 °C
PSA: 4.93000
LogP: 3.23320

1-(3-Fluorophenyl)-2,5-dimethylpyrrole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F621520-100mg	1-(3-Fluorophenyl)-2,5-dimethylpyrrole	146135-21-9		100mg	$64.00	2023-05-18
TRC	F621520-250mg	1-(3-Fluorophenyl)-2,5-dimethylpyrrole	146135-21-9		250mg	$75.00	2023-05-18
TRC	F621520-500mg	1-(3-Fluorophenyl)-2,5-dimethylpyrrole	146135-21-9		500mg	$87.00	2023-05-18
TRC	F621520-1g	1-(3-Fluorophenyl)-2,5-dimethylpyrrole	146135-21-9		1g	$98.00	2023-05-18
Chemenu	CM314971-10g	1-(3-Fluorophenyl)-2,5-dimethylpyrrole	146135-21-9	95%	10g	$373	2021-08-18
Chemenu	CM314971-25g	1-(3-Fluorophenyl)-2,5-dimethylpyrrole	146135-21-9	95%	25g	$746	2021-08-18
Chemenu	CM314971-5g	1-(3-Fluorophenyl)-2,5-dimethylpyrrole	146135-21-9	95%	5g	$***	2023-03-30
Apollo Scientific	PC902044-1g	1-(3-Fluorophenyl)-2,5-dimethylpyrrole	146135-21-9	97%	1g	£143.00	2025-02-22
Apollo Scientific	PC902044-5g	1-(3-Fluorophenyl)-2,5-dimethylpyrrole	146135-21-9	97%	5g	£496.00	2025-02-22
Apollo Scientific	PC902044-10g	1-(3-Fluorophenyl)-2,5-dimethylpyrrole	146135-21-9	97%	10g	£520.00	2023-09-02